2-(2-chlorophenoxy)-N-(3-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)acetamide

• IUPAC Name: 2-(2-chlorophenoxy)-N-[3-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]propyl]acetamide
• InChI: InChI=1S/C21H19Cl2N3O3/c22-16-8-6-15(7-9-16)18-10-11-21(28)26(25-18)13-3-12-24-20(27)14-29-19-5-2-1-4-17(19)23/h1-2,4-11H,3,12-14H2,(H,24,27)
• InChI Key: ZZMNNCGWNJWFFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Cl)Cl
• Molecular Formula: C21H19Cl2N3O3
• Molecular Weight: 432.3 g/mol

Description

2-(2-chlorophenoxy)-N-(3-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)propyl)acetamide is a useful research compound. Its molecular formula is C21H19Cl2N3O3 and its molecular weight is 432.3. The purity is usually 95%.
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Scientific Research Applications

Spectroscopic and Quantum Mechanical Studies

Compounds with structural similarities to the one have been investigated for their electronic properties, vibrational spectra, and potential applications in photovoltaics and nonlinear optics. For instance, benzothiazolinone acetamide analogs show good light harvesting efficiency and promise as photosensitizers in dye-sensitized solar cells (DSSCs) due to their spectroscopic and thermochemical properties. These compounds also demonstrate significant non-linear optical (NLO) activity, suggesting their utility in optical applications and materials science (Mary et al., 2020).

Antimicrobial Applications

Derivatives of diphenylamine, which structurally resemble the compound of interest, have shown significant antimicrobial and antifungal activity. This suggests the potential for developing new antimicrobial agents based on modifications of the acetamide group or the chlorophenoxy moiety (Kumar & Mishra, 2015).

Potential Pesticides

Several derivatives of chlorophenoxyacetamide have been characterized for their potential as pesticides. The investigation into these compounds' crystal structures and diffraction patterns contributes to understanding their stability and reactivity, important factors in designing effective pesticide molecules (Olszewska, Tarasiuk, & Pikus, 2009).

Pharmaceutical Development

The search for novel pharmaceuticals often explores compounds with acetamide groups due to their versatile biological activities. For example, the synthesis and biological assessment of triazolo[4,3-a]pyridine-3-yl acetamides have demonstrated a variety of biological properties, indicating the potential for developing new therapeutic agents from compounds with similar structures (Karpina et al., 2019).